Cas no 2680887-71-0 (benzyl N-2-(3-hydroxyadamantan-1-yl)ethylcarbamate)

• Product Name: benzyl N-2-(3-hydroxyadamantan-1-yl)ethylcarbamate
• CAS No: 2680887-71-0
• MF: C₂₀H₂₇NO₃
• MW: 329.433285951614
• CID: 5625526
• PubChem ID: 165937111
• Update Time: 2025-05-21

benzyl N-2-(3-hydroxyadamantan-1-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295437
• benzyl N-[2-(3-hydroxyadamantan-1-yl)ethyl]carbamate
• 2680887-71-0
• benzyl N-2-(3-hydroxyadamantan-1-yl)ethylcarbamate

• Inchi： 1S/C20H27NO3/c22-18(24-13-15-4-2-1-3-5-15)21-7-6-19-9-16-8-17(10-19)12-20(23,11-16)14-19/h1-5,16-17,23H,6-14H2,(H,21,22)
• InChI Key： MHASBVGDFPTETE-UHFFFAOYSA-N
• SMILES： OC12CC3CC(C1)CC(CCNC(=O)OCC1C=CC=CC=1)(C3)C2

Computed Properties

• Exact Mass: 329.19909372g/mol
• Monoisotopic Mass: 329.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2-(3-hydroxyadamantan-1-yl)ethylcarbamate

Benzyl N-2-(3-Hydroxyadamantan-1-yl)ethylcarbamate (CAS 2680887-71-0): A Comprehensive Overview

In the realm of specialty chemicals, benzyl N-2-(3-hydroxyadamantan-1-yl)ethylcarbamate (CAS 2680887-71-0) has emerged as a compound of significant interest due to its unique structural features and potential applications. This article delves into the properties, synthesis, and emerging uses of this adamantane-derived carbamate, while addressing trending topics in pharmaceutical research and material science.

The adamantane moiety in benzyl N-2-(3-hydroxyadamantan-1-yl)ethylcarbamate contributes to its remarkable stability and lipophilicity, making it particularly valuable in drug design. Recent studies highlight its potential as a bioactive scaffold for central nervous system (CNS) targeting compounds, aligning with current industry focus on blood-brain barrier penetration strategies.

From a synthetic chemistry perspective, CAS 2680887-71-0 represents an interesting case study in carbamate protection strategies. The benzyl group offers selective deprotection possibilities, while the 3-hydroxyadamantyl unit provides steric bulk that influences molecular conformation. These characteristics are particularly relevant in peptide mimetics development, a hot topic in modern medicinal chemistry.

The pharmaceutical industry shows growing interest in N-2-(3-hydroxyadamantan-1-yl)ethylcarbamate derivatives as potential enzyme inhibitors or receptor modulators. Recent patent literature suggests applications in neurodegenerative disease research, coinciding with increased public awareness of conditions like Alzheimer's and Parkinson's disease. This connection to prevalent health concerns enhances the compound's visibility in scientific searches.

Material scientists are exploring benzyl carbamate adamantane derivatives for their potential in supramolecular chemistry applications. The rigid adamantane core combined with hydrogen-bonding capabilities of the carbamate group makes CAS 2680887-71-0 a candidate for designing molecular recognition systems, a trending area in nanotechnology research.

Quality control aspects of benzyl N-2-(3-hydroxyadamantan-1-yl)ethylcarbamate production have gained attention, particularly regarding chiral purity when the 3-position bears a stereocenter. This aligns with current Good Manufacturing Practice (cGMP) requirements and the pharmaceutical industry's emphasis on enantiomeric control in synthetic intermediates.

The compound's solubility profile and stability under various conditions are frequently searched parameters, reflecting practical formulation concerns. Benzyl-protected hydroxyadamantane carbamates generally show good stability in organic solvents but require evaluation for specific application conditions, a consideration important to both researchers and manufacturers.

Environmental and safety assessments of adamantane-based carbamates have become increasingly relevant, with particular focus on biodegradation pathways and ecotoxicological profiles. While CAS 2680887-71-0 is not classified as hazardous, proper handling protocols remain essential, mirroring the chemical industry's growing emphasis on green chemistry principles.

Market analysts note rising demand for high-purity adamantane derivatives, with benzyl N-2-(3-hydroxyadamantan-1-yl)ethylcarbamate positioned as a valuable intermediate. The compound's applications in advanced drug discovery and specialty materials contribute to its commercial significance, particularly in regions with strong pharmaceutical innovation ecosystems.

Future research directions for 2680887-71-0 may explore its potential in targeted drug delivery systems or as a building block for metal-organic frameworks (MOFs). These applications align with current scientific trends toward precision medicine and advanced materials design, ensuring continued relevance in chemical research literature.

For researchers working with benzyl N-2-(3-hydroxyadamantan-1-yl)ethylcarbamate, proper analytical characterization remains crucial. Standard techniques include HPLC purity analysis, mass spectrometry confirmation, and NMR structural verification - all common search terms among laboratory professionals evaluating such compounds.

The synthesis of CAS 2680887-71-0 typically involves carbamate coupling reactions between appropriately protected adamantane derivatives and benzyl chloroformate. Optimization of this process frequently focuses on yield improvement and byproduct minimization, practical concerns that dominate process chemistry discussions in both academic and industrial settings.

As regulatory landscapes evolve, documentation requirements for specialty chemical intermediates like benzyl N-2-(3-hydroxyadamantan-1-yl)ethylcarbamate have expanded. This includes detailed spectral data archives and comprehensive safety data sheets, reflecting broader trends in chemical substance management and transparency.